N1-((2,5-dimethylfuran-3-yl)methyl)-N2-phenethyloxalamide

• IUPAC Name: N'-[(2,5-dimethylfuran-3-yl)methyl]-N-(2-phenylethyl)oxamide
• InChI: InChI=1S/C17H20N2O3/c1-12-10-15(13(2)22-12)11-19-17(21)16(20)18-9-8-14-6-4-3-5-7-14/h3-7,10H,8-9,11H2,1-2H3,(H,18,20)(H,19,21)
• InChI Key: QGSPYBNEKPRTPE-UHFFFAOYSA-N
• Canonical SMILES: CC1=CC(=C(O1)C)CNC(=O)C(=O)NCCC2=CC=CC=C2
• Molecular Formula: C17H20N2O3
• Molecular Weight: 300.35 g/mol

Description

Synthesis Analysis

The synthesis of such a compound would likely involve the reaction of an appropriate amine with an oxalyl chloride to form the oxalamide. The furan ring could be introduced through a separate reaction.

Molecular Structure Analysis

The molecular structure of this compound would be characterized by the presence of the furan ring and the amide functional group. The exact structure would depend on the specific substituents attached to these groups.

Chemical Reactions Analysis

The chemical reactions of this compound would likely involve the amide functional group and the furan ring. Amides can undergo a variety of reactions, including hydrolysis and reduction. Furan rings can participate in electrophilic aromatic substitution reactions.

Physical And Chemical Properties Analysis

The physical and chemical properties of this compound would be influenced by the presence of the furan ring and the amide functional group. For example, it would likely be polar due to the presence of the amide group.

Mechanism of Action

The mechanism of action of this compound would depend on its specific biological targets. Amides are often involved in hydrogen bonding interactions in biological systems, so this could be a potential mode of action.

Safety and Hazards

The safety and hazards associated with this compound would depend on its specific properties. As with all chemicals, it should be handled with care to avoid exposure.